Cas no 1021219-11-3 (3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine
• CAS No: 1021219-11-3
• MF: C₂₃H₂₆N₄O₂S
• MW: 422.543143749237
• CID: 6237702
• PubChem ID: 25840356
• Update Time: 2025-07-14

3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine
• F5089-1605
• VU0634473-1
• AKOS024496531
• 3-(4-(phenethylsulfonyl)piperazin-1-yl)-6-(o-tolyl)pyridazine
• 3-(2-methylphenyl)-6-[4-(2-phenylethylsulfonyl)piperazin-1-yl]pyridazine
• 1021219-11-3

• Inchi： 1S/C23H26N4O2S/c1-19-7-5-6-10-21(19)22-11-12-23(25-24-22)26-14-16-27(17-15-26)30(28,29)18-13-20-8-3-2-4-9-20/h2-12H,13-18H2,1H3
• InChI Key： YMUMVXQJRDSTTD-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)(N1CCN(C2=CC=C(C3C=CC=CC=3C)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 422.17764726g/mol
• Monoisotopic Mass: 422.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine

Professional Introduction to Compound with CAS No. 1021219-11-3 and Product Name: 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine

The compound with the CAS number 1021219-11-3 and the product name 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The structural framework of this molecule, characterized by its pyridazine core and piperazine moiety, is designed to interact with biological targets in a highly specific manner, which is crucial for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine as a lead compound for further medicinal chemistry optimization. The pyridazine ring, a heterocyclic aromatic system, is known for its ability to modulate various biological pathways, including those involved in inflammation, neurotransmission, and cancer cell proliferation. The presence of the 4-(2-phenylethanesulfonyl)piperazin-1-yl substituent further enhances the compound's pharmacological profile by introducing a sulfonyl group that can engage in hydrogen bonding interactions with biological targets. This feature is particularly important for designing molecules with improved binding affinity and selectivity.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine have been influenced by advancements in synthetic methodologies and computational chemistry. Modern techniques such as transition metal-catalyzed cross-coupling reactions and automated synthesis platforms have enabled the efficient preparation of complex molecular structures like this one. Additionally, computational modeling tools have been instrumental in predicting the binding modes of this compound to its intended biological targets, thereby facilitating rational drug design.

The biological activity of 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine has been extensively evaluated in vitro using various cell-based assays. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors that are implicated in disease pathogenesis. For instance, studies have shown that it can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Furthermore, its interaction with specific neurotransmitter receptors has been explored, indicating potential applications in the treatment of neurological disorders.

One of the most compelling aspects of 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine is its structural versatility, which allows for further derivatization to enhance its pharmacological properties. Medicinal chemists have leveraged this flexibility to generate a series of analogs with modified substituents on the pyridazine and piperazine rings. These derivatives have been screened for improved potency, selectivity, and pharmacokinetic profiles. The results of these studies have provided valuable insights into the structure-activity relationships (SAR) governing the biological effects of this class of compounds.

The development of 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine also underscores the importance of interdisciplinary collaboration in pharmaceutical research. The integration of expertise from organic chemistry, biochemistry, pharmacology, and computational science has been essential for advancing our understanding of this compound's mechanism of action. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated the translation of laboratory discoveries into clinical candidates with tangible therapeutic benefits.

Looking ahead, the future prospects for 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine are promising, particularly in light of ongoing research efforts aimed at optimizing its pharmacological properties. Advances in drug delivery systems and targeted therapy approaches may further enhance the efficacy and safety profile of this compound when used in clinical settings. Additionally, continued investigation into its interactions with biological targets will provide deeper insights into its potential therapeutic applications.

In summary, 3-(2-methylphenyl)-6-[4-(2-phenylethanesulfonyl)piperazin-1-yl]pyridazine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future landscape of medicine.